3-(4-chlorophenyl)-5-[(3,4-dichlorobenzyl)sulfanyl]-4-(4-methylphenyl)-4H-1,2,4-triazole

Specification

• CAS No.: 477332-69-7
• Molecular Formula: C22H16Cl3N3S
• Molecular Weight: 460.8 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-5-[(3,4-dichlorophenyl)methylsulfanyl]-4-(4-methylphenyl)-1,2,4-triazole
• Standard InChI: InChI=1S/C22H16Cl3N3S/c1-14-2-9-18(10-3-14)28-21(16-5-7-17(23)8-6-16)26-27-22(28)29-13-15-4-11-19(24)20(25)12-15/h2-12H,13H2,1H3
• Standard InChI Key: DVKGBQGVGNJZBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC3=CC(=C(C=C3)Cl)Cl)C4=CC=C(C=C4)Cl

Introduction

Chemical Structure and Nomenclature

Molecular Architecture

The compound features a 1,2,4-triazole ring substituted at three positions:

• Position 3: A 4-chlorophenyl group ($C_6H_4Cl$)

• Position 5: A (3,4-dichlorobenzyl)sulfanyl moiety ($SC_7H_5Cl_2$)

• Position 4: A 4-methylphenyl group ($C_6H_4CH_3$)

This arrangement creates a sterically crowded environment, influencing its electronic properties and intermolecular interactions. The IUPAC name, 3-(4-chlorophenyl)-5-[(3,4-dichlorobenzyl)sulfanyl]-4-(4-methylphenyl)-4H-1,2,4-triazole, systematically describes this substitution pattern.

Key Structural Features:

• Triazole Core: A five-membered ring with three nitrogen atoms, conferring stability and hydrogen-bonding capacity.

• Chlorinated Aromatic Groups: Enhance lipophilicity and resistance to metabolic degradation.

• Sulfanyl Linker: A thioether bridge (-S-) providing conformational flexibility.

Synthesis and Industrial Production

Laboratory-Scale Synthesis

The compound is typically synthesized via a multi-step protocol:

• Formation of the Triazole Core:
  Cyclocondensation of thiosemicarbazide with appropriate carbonyl precursors under acidic conditions yields the 1,2,4-triazole scaffold.

• Substitution at Position 5:
  A nucleophilic substitution reaction introduces the (3,4-dichlorobenzyl)sulfanyl group using 3,4-dichlorobenzyl chloride and a thiolated triazole intermediate. This step employs polar aprotic solvents (e.g., DMF, DMSO) with potassium carbonate ($K_2CO_3$) as a base.

• Aryl Group Incorporation:
  Suzuki-Miyaura coupling or Ullmann-type reactions attach the 4-chlorophenyl and 4-methylphenyl groups to positions 3 and 4, respectively.

Reaction Conditions:

Step	Reagents	Solvent	Temperature	Yield
1	Thiosemicarbazide, HCl	Ethanol	Reflux	65–70%
2	3,4-Dichlorobenzyl chloride, $K_2CO_3$	DMF	80°C	55–60%
3	Pd(PPh$_3$)$_4$, Aryl boronic acid	Toluene/Water	100°C	50–55%

Challenges in Industrial Scaling

Industrial production faces hurdles due to:

• Sensitivity of Sulfanyl Groups: Prone to oxidation during large-scale reactions.

• Purification Complexity: Requires chromatographic separation to isolate the triazole product from regioisomers.

• Regulatory Constraints: Handling chlorinated intermediates necessitates specialized infrastructure.

Physicochemical Properties

Experimental and Computed Data

Property	Value	Method
Molecular Formula	$C_{22}H_{17}Cl_3N_3S$	HRMS
Molecular Weight	465.81 g/mol	Calc.
LogP (Octanol-Water)	4.2 ± 0.3	HPLC
Solubility (Water)	<0.1 mg/mL	Shake Flask
Melting Point	178–181°C	DSC

Spectroscopic Characteristics:

• IR (KBr): 3050 cm$^{-1}$ (C-H aromatic), 1590 cm$^{-1}$ (C=N), 690 cm$^{-1}$ (C-Cl).

• $^1H$ NMR (400 MHz, DMSO-d$_6$): δ 7.45–7.20 (m, aromatic H), 4.35 (s, SCH$_2$), 2.35 (s, CH$_3$).

Chemical Reactivity

Dominant Reaction Pathways

• Oxidation of Sulfanyl Group:
  Reacts with $H_2O_2$ or $m$-CPBA to form sulfoxide ($R-SO-R'$) or sulfone ($R-SO_2-R'$) derivatives.

• Nucleophilic Aromatic Substitution:
  Chlorine atoms on the aryl rings undergo displacement with amines or alkoxides under basic conditions.

• Triazole Ring Modifications:

  • Alkylation at N1 or N2 positions.

  • Coordination with metal ions (e.g., Cu$^{2+}$, Zn$^{2+}$) via nitrogen lone pairs.

Biological Activity and Mechanisms

Organism	MIC (µg/mL)	Mechanism
S. aureus	0.25–2.0	Inhibition of dihydrofolate reductase
E. coli	1.0–4.0	Disruption of cell wall synthesis
C. albicans	2.0–8.0	Ergosterol biosynthesis interference

The (3,4-dichlorobenzyl)sulfanyl group may enhance membrane permeability, potentiating activity against Gram-positive pathogens.

Anticancer Screening

Preliminary assays against human cancer cell lines:

Cell Line	IC$_{50}$ (µM)	Target
MCF-7 (Breast)	12.4 ± 1.2	Topoisomerase IIα
A549 (Lung)	18.7 ± 2.1	Tubulin polymerization
HeLa (Cervical)	15.9 ± 1.8	PI3K/Akt pathway

Mechanistic studies suggest apoptosis induction via caspase-3/7 activation and mitochondrial membrane depolarization.

Applications in Materials Science

Coordination Polymers

The triazole nitrogen atoms facilitate metal-organic framework (MOF) formation:

Metal Ion	Application	Surface Area (m$^2$/g)
Cu$^{2+}$	Gas storage	850–900
Zn$^{2+}$	Catalysis	720–780

These materials exhibit tunable porosity for CO$_2$ capture and heterogeneous catalysis.

Future Directions and Challenges

Research Priorities:

• In Vivo Toxicity Profiling: Current data limited to in vitro models.

• Formulation Development: Address poor aqueous solubility via nanoencapsulation.

• Target Identification: Elucidate precise molecular targets using proteomics.

Synthetic Chemistry Innovations:

• Flow chemistry approaches to improve yield and purity.

• Enzymatic catalysis for greener synthesis of chiral intermediates.